Cas no 886501-68-4 (2-(2-furyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2-furyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 886501-68-4
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• MDL: MFCD06739817
• CID: 2811518
• PubChem ID: 7174485
• Update Time: 2025-07-24

2-(2-furyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-(2-Furyl)-4-methylthiazole-5-carboxylic acid
• 2-(2-furyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-(2-Furanyl)-4-methyl-5-thiazolecarboxylic Acid
• SB61104
• 886501-68-4
• 2-(furan-2-yl)-4-methylthiazole-5-carboxylicacid
• SCHEMBL10049086
• DTXSID401240413
• 2-FURAN-2-YL-4-METHYL-THIAZOLE-5-CARBOXYLIC ACID
• 2-(furan-2-yl)-4-methylthiazole-5-carboxylic acid
• AKOS009123623
• F1967-1357

• MDL： MFCD06739817
• Inchi： 1S/C9H7NO3S/c1-5-7(9(11)12)14-8(10-5)6-3-2-4-13-6/h2-4H,1H3,(H,11,12)
• InChI Key： DMIJUNDFNWUZNL-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1C1=CC=CO1

Computed Properties

• Exact Mass: 209.01466426g/mol
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-(2-furyl)-4-methyl-1,3-thiazole-5-carboxylic acid

Recent Advances in the Study of 2-(2-furyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS: 886501-68-4)

The compound 2-(2-furyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS: 886501-68-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(2-furyl)-4-methyl-1,3-thiazole-5-carboxylic acid as a versatile scaffold in the design of novel bioactive molecules. Its thiazole core, coupled with the furan and carboxylic acid functionalities, offers multiple sites for chemical modification, making it an attractive candidate for the development of targeted therapies. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, with promising results in preclinical models.

One of the most notable advancements in this area is the elucidation of the compound's mechanism of action. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-furyl)-4-methyl-1,3-thiazole-5-carboxylic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and kinetic assays to characterize the binding interactions, revealing a unique binding mode that differs from traditional COX-2 inhibitors.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 2-(2-furyl)-4-methyl-1,3-thiazole-5-carboxylic acid showed potent activity against certain cancer cell lines, particularly those with overexpression of epidermal growth factor receptor (EGFR). These findings suggest that further optimization of this scaffold could lead to the development of new anticancer agents.

The synthetic accessibility of 2-(2-furyl)-4-methyl-1,3-thiazole-5-carboxylic acid has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described an improved, scalable synthesis route that enhances yield and purity while reducing environmental impact. This advancement is particularly significant for potential industrial-scale production of the compound and its derivatives.

Looking forward, researchers are particularly excited about the compound's potential in multi-target drug design. Its ability to interact with multiple biological targets while maintaining selectivity makes it a promising candidate for addressing complex diseases with multifactorial etiology. Current research efforts are focused on exploring structure-activity relationships to optimize its pharmacological profile and reduce potential off-target effects.

In conclusion, 2-(2-furyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS: 886501-68-4) represents a compelling case study in modern medicinal chemistry, demonstrating how careful exploration of a single chemical scaffold can yield multiple therapeutic possibilities. The recent findings summarized in this briefing underscore the compound's potential and provide a solid foundation for future research and development efforts in this area.